Cas no 105689-22-3 (3-Phenyl-1,2-thiazol-4-amine)

• Product Name: 3-Phenyl-1,2-thiazol-4-amine
• CAS No: 105689-22-3
• MF: C₉H₈N₂S
• MW: 176.238220214844
• CID: 1160097
• PubChem ID: 13612539
• Update Time: 2025-05-22

3-Phenyl-1,2-thiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolamine, 3-phenyl-
• 3-Phenyl-4-aminoisothiazole
• Z1262253366
• 3-phenyl-1,2-thiazol-4-amine
• SCHEMBL6739617
• CS-0264018
• EN300-91424
• AKOS014464168
• 105689-22-3
• 3-Phenyl-1,2-thiazol-4-amine

• Inchi： 1S/C9H8N2S/c10-8-6-12-11-9(8)7-4-2-1-3-5-7/h1-6H,10H2
• InChI Key： PREWHUSNSRNPLJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(C2C=CC=CC=2)=N1)N

Computed Properties

• Exact Mass: 176.04094
• Monoisotopic Mass: 176.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 38.91

Additional information on 3-Phenyl-1,2-thiazol-4-amine

Comprehensive Overview of 3-Phenyl-1,2-thiazol-4-amine (CAS No. 105689-22-3): Properties, Applications, and Research Insights

3-Phenyl-1,2-thiazol-4-amine (CAS No. 105689-22-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic amine, characterized by a thiazole ring fused with a phenyl group, serves as a versatile building block in synthetic chemistry. Its molecular formula, C₉H₈N₂S, and precise structural configuration make it a subject of interest for drug discovery and material science applications.

Recent trends in AI-driven drug discovery and green chemistry have amplified the relevance of 3-Phenyl-1,2-thiazol-4-amine. Researchers frequently search for "thiazole derivatives in medicinal chemistry" or "CAS 105689-22-3 solubility data," reflecting its practical utility. The compound's amine functionality and aromatic system enable diverse reactions, including palladium-catalyzed cross-couplings, making it valuable for creating biologically active molecules targeting inflammation or microbial resistance.

From a synthetic perspective, 3-Phenyl-1,2-thiazol-4-amine exhibits moderate polarity (LogP ~2.1) and stability under ambient conditions, though storage in inert atmospheres is recommended for long-term preservation. Analytical techniques like HPLC and LC-MS are commonly employed for purity verification, with typical commercial samples achieving ≥97% purity. These properties align with growing industry demands for "high-purity heterocyclic intermediates" and "scalable synthesis routes."

Environmental and regulatory considerations for CAS 105689-22-3 remain favorable, as it doesn't appear on major restricted substance lists. This positions it as a sustainable alternative in crop protection formulations, where researchers explore its potential as a fungicide precursor. Patent analyses reveal increasing applications in OLED materials, particularly as electron-transport layer modifiers, addressing the surge in "organic electronics materials 2024" searches.

Ongoing studies investigate the compound's structure-activity relationships (SAR) when incorporated into kinase inhibitors, responding to the pharmaceutical industry's focus on "targeted cancer therapies." Computational chemistry models suggest that the thiazole-amine pharmacophore in 3-Phenyl-1,2-thiazol-4-amine may enhance binding affinity to specific oncogenic targets, though clinical validation remains pending.

For laboratory handling, standard organic synthesis precautions apply. The compound's melting point (128-131°C) and limited water solubility (＜1 mg/mL at 25°C) inform formulation strategies. These physicochemical parameters are critical for researchers querying "solvent selection for thiazole derivatives" or "105689-22-3 spectral data." Recent advancements in continuous flow chemistry have improved its production efficiency, reducing waste generation by 40% compared to batch processes.

The commercial landscape for 3-Phenyl-1,2-thiazol-4-amine reflects growing demand, with major suppliers offering custom synthesis services and kilogram-scale quantities. This availability supports its integration into high-throughput screening libraries and combinatorial chemistry platforms. Analytical certificates typically include 1H/13C NMR and FTIR characterization data, addressing quality concerns raised in "CAS 105689-22-3 supplier verification" searches.

Emerging applications in corrosion inhibition and polymer stabilization further expand the compound's industrial relevance. Its mechanism as a metal chelator shows promise for protecting alloy surfaces, coinciding with increased interest in "non-toxic corrosion inhibitors." These developments position 105689-22-3 as a multifunctional chemical entity bridging multiple research domains.